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Compound of Interest

Compound Name: Fmoc-Asn(Trt)-OH-13C4,15N2

Cat. No.: B6594556

Technical Support Center: Isotope Labeling

This guide provides a detailed breakdown of how to calculate the mass shift for asparagine
labeled with four Carbon-13 (13C) and two Nitrogen-15 (*°N) isotopes.

Frequently Asked Questions (FAQs)

Q1: How do I calculate the theoretical mass shift for 13C4,1>N2 labeled asparagine?

Al: To calculate the mass shift, you need to determine the monoisotopic mass of both the
unlabeled (natural abundance) and the labeled asparagine and then find the difference. The
process involves using the exact mass of the most abundant isotope for each element in the
unlabeled molecule and the exact mass of the heavy isotopes for the labeled positions.

Troubleshooting Guide: Step-by-Step Mass Shift
Calculation

« ldentify the Chemical Formula: The chemical formula for asparagine is CaHsN20s.

o Determine Isotopic Composition:

o Unlabeled Asparagine: Composed of the most abundant natural isotopes: 4C, 8H, 2N, 30.
For calculation, we use the monoisotopic masses of 12C, 1H, 14N, and 1¢0.
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o Labeled Asparagine: The labeling scheme 13C4,'>Nz indicates that all four carbon atoms
are 13C and both nitrogen atoms are °N. The formula for the labeled molecule is
13C4Hs1>N20:s.

e Sum the Monoisotopic Masses: Use the precise monoisotopic masses for each isotope to
calculate the total mass for both the unlabeled and labeled molecules.

o Calculate the Mass Shift: Subtract the monoisotopic mass of the unlabeled asparagine from
the monoisotopic mass of the labeled asparagine.

Data Presentation

The tables below summarize the necessary isotopic masses and the final mass shift
calculation.

Table 1: Monoisotopic Masses of Relevant Isotopes

Isotope Monoisotopic Mass (Da)
H 1.007825035

12C 12.000000000[1][2]

13C 13.003354835[3][4]

14N 14.003074004[5]

15N 15.0001088983]6]

160 15.994914619[5]

Table 2: Mass Shift Calculation for 13C4,5N2 Labeled Asparagine

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://bmrb.io/metabolomics/mol_mass.php?formula=h2o&subaction=natural+compositi..
https://en.wikipedia.org/wiki/Monoisotopic_mass
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://en.wikipedia.org/wiki/Oxygen-16
https://www.sisweb.com/referenc/source/exactmas.htm
https://www.chemlin.org/isotope/oxygen-16
https://www.sisweb.com/referenc/source/exactmas.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Elemental . Monoisotopic Mass
Molecule . Calculation
Composition (Da)

(4 * 12.000000000) +
. (8 * 1.007825035) +
Unlabeled Asparagine ~ CaHsN203 132.053492
(2 * 14.003074004) +

(3 * 15.994914619)

(4 *13.003354835) +
) (8 * 1.007825035) +
Labeled Asparagine 13C4Hs15N203 138.073238
(2 * 15.0001088983) +

(3 * 15.994914619)

138.073238 -
Mass Shift +6.019746
132.053492

Experimental Protocols
Methodology for Mass Shift Calculation

The theoretical monoisotopic mass of a molecule is calculated by summing the exact masses
of the most abundant stable isotope of each constituent atom. For isotopically labeled
molecules, the mass of the specific heavy isotope is substituted for the corresponding light
isotope at the labeled positions.

o Unlabeled Asparagine (C4aHsN203) Mass Calculation:

o

Mass of Carbon: 4 x Mass(*2C) = 4 x 12.000000000 Da = 48.000000000 Da.

o Mass of Hydrogen: 8 x Mass(*H) = 8 x 1.007825035 Da = 8.06260028 Da.

o Mass of Nitrogen: 2 x Mass(**N) = 2 x 14.003074004 Da = 28.006148008 Da.[5]
o Mass of Oxygen: 3 x Mass(160) = 3 x 15.994914619 Da = 47.984743857 Da.[5]

o Total Monoisotopic Mass: 48.000000000 + 8.06260028 + 28.006148008 + 47.984743857
= 132.0534921 Da.[1][5]

e 13C4,'°N2 Labeled Asparagine Mass Calculation:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.sisweb.com/referenc/source/exactmas.htm
https://www.sisweb.com/referenc/source/exactmas.htm
https://bmrb.io/metabolomics/mol_mass.php?formula=h2o&subaction=natural+compositi..
https://www.sisweb.com/referenc/source/exactmas.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Mass of Labeled Carbon: 4 x Mass(*3C) = 4 x 13.003354835 Da = 52.01341934 Da.[3][4]
o Mass of Hydrogen: 8 x Mass(*H) = 8 x 1.007825035 Da = 8.06260028 Da.

o Mass of Labeled Nitrogen: 2 x Mass(**N) = 2 x 15.0001088983 Da = 30.0002177966 Da.
[6]

o Mass of Oxygen: 3 x Mass(1°0) = 3 x 15.994914619 Da = 47.984743857 Da.[5]

o Total Monoisotopic Mass: 52.01341934 + 8.06260028 + 30.0002177966 + 47.984743857
= 138.0609813 Da.

e Mass Shift Determination:
o Mass Shift = Mass(Labeled) - Mass(Unlabeled)
o Mass Shift = 138.0609813 Da - 132.0534921 Da = +6.0074892 Da.
Note: Minor discrepancies with the summarized table may arise from rounding conventions.

Visualization

The following workflow diagram illustrates the process of calculating the isotopic mass shift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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